Cas no 30100-28-8 (1,4-Benzenediol, 2-heptyl-)
1,4-Benzenediol, 2-heptyl- structure
Product Name:1,4-Benzenediol, 2-heptyl-
CAS No:30100-28-8
MF:C13H20O2
MW:208.296704292297
CID:1441234
Update Time:2024-08-15
1,4-Benzenediol, 2-heptyl- Chemical and Physical Properties
Names and Identifiers
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- 1,4-Benzenediol, 2-heptyl-
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- Inchi: 1S/C13H20O2/c1-2-3-4-5-6-7-11-10-12(14)8-9-13(11)15/h8-10,14-15H,2-7H2,1H3
- InChI Key: GUTJKXDLQINLLR-UHFFFAOYSA-N
- SMILES: C1(O)=CC=C(O)C=C1CCCCCCC
Computed Properties
- Exact Mass: 208.1464
Experimental Properties
- Density: 1.033±0.06 g/cm3(Predicted)
- Boiling Point: 354.8±22.0 °C(Predicted)
- PSA: 40.46
- pka: 10.80±0.18(Predicted)
1,4-Benzenediol, 2-heptyl- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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